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Compound of Interest

Compound Name: 9-(Bromomethyl)nonadecane

CAS Number: 69620-20-8

This technical guide provides a comprehensive overview of 9-(Bromomethyl)nonadecane, a
branched-chain alkyl bromide. The information is intended for researchers, scientists, and
professionals in the fields of materials science and organic synthesis. While the initial scope of
this document included applications in drug development, extensive research has revealed no
significant data in this area. Therefore, this guide focuses on the compound's well-documented
properties and applications in organic electronics.

Physicochemical Properties

9-(Bromomethyl)nonadecane is a colorless to pale yellow oily liquid at room temperature.[1]
[2] Its key physicochemical properties are summarized in the table below for easy reference
and comparison.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b041432?utm_src=pdf-interest
https://www.benchchem.com/product/b041432?utm_src=pdf-body
https://www.benchchem.com/product/b041432?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB32695603_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32695603.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 69620-20-8 [1]
Molecular Formula C20H41Br [1]
Molecular Weight 361.44 g/mol [1]
Melting Point -5°C [2]
Boiling Point 195 °C at 0.4 mmHg [1][2]
Density 0.971 £ 0.06 g/cm3 (Predicted) [1112]
Refractive Index 1.4620 to 1.4660 [11[2]
. Soluble in Chloroform, slightly
Solubility ]
soluble in Ethyl Acetate.[1][2]
XSQSDBVMLINZKU-
InChl Key [3]
UHFFFAOYSA-N
CCCCcCcCccece(ceBrycececcece
SMILES [2]
CCcCcC

Synthesis and Purification

The primary synthetic route to 9-(Bromomethyl)nonadecane involves the bromination of 2-
octyldodecan-1-ol.

Experimental Protocol: Synthesis from 2-octyldodecan-
1-ol

A common method for the synthesis of 9-(Bromomethyl)nonadecane is the Appel reaction,
which utilizes triphenylphosphine and a bromine source, such as carbon tetrabromide or N-
Bromosuccinimide.

Materials:

e 2-octyldodecan-1-ol
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 Triphenylphosphine (PPh3)

¢ N-Bromosuccinimide (NBS)

e Dichloromethane (CH2CI2), anhydrous
« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 2-
octyldodecan-1-ol and triphenylphosphine in anhydrous dichloromethane.

e Cool the solution to 0 °C using an ice bath.

e Slowly add N-Bromosuccinimide portion-wise to the stirred solution, maintaining the
temperature at O °C.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours until the starting material is consumed (monitored by TLC).

e Quench the reaction by adding water.
o Extract the product with dichloromethane.

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure 9-(Bromomethyl)nonadecane.

Applications in Organic Electronics
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The primary application of 9-(Bromomethyl)nonadecane is as a synthetic intermediate for the

introduction of branched alkyl side chains onto conjugated polymer backbones.[1][2] This

structural modification is crucial for the development of high-performance organic electronic

materials.

The long, branched alkyl group imparts several beneficial properties:

 Increased Solubility: The non-polar, bulky side chain enhances the solubility of the resulting

conjugated polymers in common organic solvents. This is essential for solution-based

processing techniques like spin-coating and printing, which are vital for manufacturing large-

area and flexible electronic devices.[4]

e Improved Film Morphology: The branched alkyl chains influence the solid-state packing of

the polymer chains, promoting favorable 1t-1t stacking and the formation of ordered

microstructures. This enhanced organization facilitates efficient charge transport, leading to

higher charge carrier mobilities in devices such as organic field-effect transistors (OFETS).[4]

The synthesis of these functionalized polymers typically involves the reaction of 9-

(Bromomethyl)nonadecane with a nucleophilic site on the monomer or polymer backbone.
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Workflow from Synthesis to Application.
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9-(Bromomethyl)nonadecane is classified as a hazardous substance. It is crucial to handle
this chemical with appropriate safety precautions in a well-ventilated area.

Hazard Statements:

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]
e P302+P352: IF ON SKIN: Wash with plenty of water.[5]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information
before handling this compound.[5][6]

Drug Development Applications: An Evidence Gap

Despite a thorough review of scientific literature, no significant research or data has been found
to support the use of 9-(Bromomethyl)nonadecane in drug development. There are no
published studies detailing its biological activity, mechanism of action, or its involvement in any
signaling pathways. While long-chain alkyl halides are a broad class of compounds with
diverse chemical reactivity, the specific properties and applications of 9-
(Bromomethyl)nonadecane appear to be confined to the field of materials science at present.
Researchers in drug discovery and development should be aware of this evidence gap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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